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Compound of Interest

Compound Name: 3,4-Dimethoxybenzaldehyde-d6

Cat. No.: B12395036

Get Quote

An In-Depth Technical Guide to the Certificate of Analysis for 3,4-Dimethoxybenzaldehyde-d6

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of the analytical methodologies and

data interpretation integral to the Certificate of Analysis (CoA) for 3,4-
Dimethoxybenzaldehyde-d6. It is intended for researchers, scientists, and drug development

professionals who utilize isotopically labeled compounds and require a deep understanding of

their quality control.

Introduction: The Significance of 3,4-
Dimethoxybenzaldehyde-d6 in Research
3,4-Dimethoxybenzaldehyde-d6 is the deuterium-labeled form of veratraldehyde, an

important chemical intermediate in the pharmaceutical, agrochemical, and fragrance industries.

[1][2] The incorporation of six deuterium atoms into the two methoxy groups creates a stable,

heavy-isotope version of the molecule. This isotopic labeling is crucial for its primary

applications in modern research and development:
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Internal Standard: In quantitative analytical methods such as Liquid Chromatography-Mass

Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), 3,4-
Dimethoxybenzaldehyde-d6 serves as an ideal internal standard.[2] Its chemical and

physical properties are nearly identical to the non-labeled analyte (veratraldehyde), ensuring

similar behavior during sample preparation and chromatographic separation. However, its

increased mass allows for clear differentiation in a mass spectrometer, enabling precise and

accurate quantification of the target analyte.

Tracer in Metabolic Studies: Deuterium labeling allows researchers to trace the metabolic

fate of veratraldehyde or related drug candidates in vitro and in vivo.[1][2] The impact of

deuteration on the pharmacokinetic and metabolic profiles of drugs is a significant area of

study, as it can influence a drug's efficacy and safety.[1][2]

Given these critical applications, a rigorous and well-documented Certificate of Analysis is

paramount to ensure the identity, purity, and isotopic integrity of the compound, thereby

guaranteeing the reliability and reproducibility of experimental results.

Compound Profile and Specifications
A typical CoA for 3,4-Dimethoxybenzaldehyde-d6 will begin with a summary of its key

properties and acceptance criteria. These specifications are derived from a combination of

established chemical data and batch-specific analytical results.
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Property Specification Typical Value / Method

Chemical Name

3,4-

bis(trideuteriomethoxy)benzald

ehyde

-

Synonym(s) Veratraldehyde-d6 -

CAS Number 1162658-05-0[1][3] -

Molecular Formula C₉H₄D₆O₃[3] -

Molecular Weight 172.21 g/mol [1][3] Mass Spectrometry

Appearance
White to off-white or tan

solid[1][4]
Visual Inspection

Chemical Purity ≥98% HPLC/GC

Isotopic Purity ≥98 atom % D ¹H NMR / Mass Spectrometry

Identity Conforms to structure ¹H NMR / Mass Spectrometry

Solubility Soluble in DMSO, Ethanol[1] Solubility Test

Note: The physical properties of the non-deuterated analogue, Veratraldehyde (CAS 120-14-9),

such as a melting point of 40-43°C and a boiling point of 281°C, serve as a useful reference.[5]

The Anatomy of a Certificate of Analysis: Core
Analytical Pillars
A robust CoA is built upon a foundation of orthogonal analytical techniques, each providing a

distinct piece of evidence to collectively validate the material's quality. The following sections

detail the methodologies and the scientific rationale behind their inclusion.

Pillar 1: Identity Confirmation
The first and most critical step is to confirm that the material is indeed 3,4-
Dimethoxybenzaldehyde-d6. This is achieved primarily through Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS).
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Workflow for Identity and Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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